Cas no 2680895-83-2 (5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid)

5-Chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid is a specialized pyridine derivative featuring a cyclopropyl-allyloxycarbonylamino substituent at the 2-position and a carboxylic acid group at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its multifunctional structure, which allows for further derivatization, particularly in the development of bioactive molecules. The presence of both chloro and carboxylic acid groups enhances its reactivity, making it a versatile intermediate for coupling reactions or heterocyclic synthesis. Its cyclopropyl and allyloxycarbonyl moieties may contribute to unique steric and electronic properties, potentially useful in designing enzyme inhibitors or other pharmacologically active compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.
5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid structure
2680895-83-2 structure
Product Name:5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid
CAS No:2680895-83-2
MF:C13H13ClN2O4
MW:296.706322431564
CID:5637322
PubChem ID:165932734
Update Time:2025-10-08

5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-{cyclopropyl[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-4-carboxylic acid
    • 2680895-83-2
    • EN300-28289531
    • 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid
    • Inchi: 1S/C13H13ClN2O4/c1-2-5-20-13(19)16(8-3-4-8)11-6-9(12(17)18)10(14)7-15-11/h2,6-8H,1,3-5H2,(H,17,18)
    • InChI Key: XYRUFUINLNUPDN-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1C(=O)O)N(C(=O)OCC=C)C1CC1

Computed Properties

  • Exact Mass: 296.0563846g/mol
  • Monoisotopic Mass: 296.0563846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.7Ų

5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid Pricemore >>

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Additional information on 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid

Comprehensive Overview of 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680895-83-2)

The compound 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680895-83-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a prop-2-en-1-yloxy moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for heterocyclic compounds like 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's carboxylic acid functionality allows for further derivatization, making it a versatile building block for drug discovery projects. Its CAS No. 2680895-83-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key applications of 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid lies in its potential as a precursor for biodegradable polymers and sustainable agrochemicals. With the global shift toward green chemistry, researchers are exploring its utility in reducing environmental impact. The compound's pyridine core and chloro-substituent contribute to its stability and reactivity, enabling innovative applications in catalysis and organic synthesis.

From a synthetic perspective, the preparation of CAS No. 2680895-83-2 involves multi-step organic reactions, including carbamate formation and cyclization. Its purity and yield are critical for downstream applications, necessitating advanced analytical techniques like HPLC and NMR spectroscopy. The compound's structure-activity relationship (SAR) is also a focal point for studies aiming to optimize its efficacy in biological systems.

As the scientific community continues to explore 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid, its integration into AI-driven drug discovery platforms has become a hot topic. Machine learning models are being trained to predict its interactions with protein targets, accelerating the identification of lead compounds. This synergy between computational tools and experimental validation underscores the compound's potential in next-generation therapeutic development.

In conclusion, 5-chloro-2-{cyclopropyl(prop-2-en-1-yloxy)carbonylamino}pyridine-4-carboxylic acid (CAS No. 2680895-83-2) represents a promising candidate for diverse scientific applications. Its structural complexity and functional adaptability position it at the forefront of innovative chemistry, catering to the evolving needs of life sciences and industrial research. Future studies will likely uncover additional roles for this compound, further solidifying its importance in modern science.

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